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Compound of Interest

Compound Name:
2,2-Dimethyl-1,3-dioxolane-4-

carbaldehyde

CAS No.: 5736-03-8

Cat. No.: B1583712

Get Quote

Introduction

Glyceraldehyde, the simplest aldose, is a cornerstone chiral building block in synthetic organic

chemistry. Its trifunctional nature—possessing a primary hydroxyl, a secondary hydroxyl, and

an aldehyde—offers a versatile scaffold for the synthesis of complex carbohydrates,

pharmaceuticals, and natural products. However, this same multifunctionality presents a

significant challenge: achieving regioselective transformations. To manipulate one functional

group without unintended reactions at the others, a robust and strategic application of

protecting groups is paramount. This guide provides an in-depth analysis of protecting group

strategies for the hydroxyl functionalities of glyceraldehyde, focusing on the underlying

chemical principles, field-proven protocols, and the implementation of orthogonal schemes for

complex synthetic routes.
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The Foundational Strategy: Acetal Protection of the
1,2-Diol
The most common and efficient strategy for differentiating the hydroxyl groups in

glyceraldehyde involves the simultaneous protection of the vicinal primary and secondary

hydroxyls as a cyclic acetal, typically an isopropylidene ketal. This approach leverages the

favorable thermodynamics of forming a five-membered dioxolane ring.

Causality and Rationale: Protecting the 1,2-diol as an isopropylidene acetal is synthetically

powerful because it masks two reactive sites in a single step, leaving the aldehyde group (or a

group derived from it) available for subsequent chemistry. The formation of a five-membered

ring from a 1,2-diol with acetone is kinetically and thermodynamically favored over other

possibilities.[1][2] This protected intermediate, 2,3-O-isopropylidene glyceraldehyde, is a stable,

commercially available, and widely used chiral synthon.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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